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Compound of Interest

Compound Name: Decylamine

Cat. No.: B041302

For researchers, scientists, and drug development professionals, the meticulous management
of chemical reagents is fundamental to ensuring a safe laboratory environment and minimizing
ecological impact. This guide provides essential, immediate safety and logistical information for
the proper disposal of decylamine. Adherence to these procedural steps is critical for
regulatory compliance and the safety of all personnel.

Immediate Safety and Hazard Information

Decylamine is a corrosive, toxic, and combustible liquid that requires careful handling.[1][2] It
can cause severe burns to the skin and eyes and is harmful if swallowed, inhaled, or absorbed
through the skin.[3][4] Furthermore, decylamine is classified as very toxic to aquatic life, with
long-lasting effects, making it imperative to prevent its release into the environment.[1][4]

Emergency First Aid:

 In case of skin contact: Immediately take off all contaminated clothing and rinse the skin with
plenty of water or shower for at least 15 minutes. Call a physician immediately.[3]

 In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing and immediately call an ophthalmologist.

[3]

« If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. A physician
should be called.[2][3]
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« If swallowed: Do NOT induce vomiting. Rinse mouth with water and never give anything by

mouth to an unconscious person. Call a physician or poison control center immediately.[2][3]

Key Quantitative Data for Decylamine

The following table summarizes essential quantitative data for decylamine for easy reference.

Property Value Source(s)

CAS Number 2016-57-1 [11[3]

Molecular Formula CioH23N [2]

Molecular Weight 157.30 g/mol [2]
Colorless to pale yellow liquid

Appearance ] ] [5]
with a fishy odor

Boiling Point 216 - 218 °C [2]

Density 0.787 g/cm3 [2]

pKa 10.64 (conjugate acid) [5]

_ o _ LC50 (Fathead Minnow): 1.04
Aquatic Toxicity (Fish) [1]

mg/L (96 h)

Aquatic Toxicity (Invertebrate)

EC50 (Daphnia magna): 0.58
mg/L (48 h)

[1]

Operational Protocol for Decylamine Disposal

The ultimate disposal of decylamine must conform to all applicable federal, state, and local

environmental regulations.[5] The primary and most recommended course of action is to

engage a licensed professional waste disposal service.[6] Never dispose of decylamine down

the sanitary sewer or in regular trash.[6][7]

Step 1: Waste Identification and Segregation

¢ Identify Waste: All materials contaminated with decylamine, including unused product,

reaction residues, and contaminated labware (e.g., pipette tips, gloves, absorbent pads),
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must be treated as hazardous waste.

o Segregate Waste: It is crucial to collect decylamine waste in a dedicated container. Do not
mix decylamine with other waste streams, especially incompatible chemicals.[8] Keeping
amine waste separate prevents potentially hazardous reactions.[8]

Chemical Incompatibilities: To prevent dangerous reactions, decylamine waste must be kept
separate from the following:

Strong oxidizing agents[2][6]

Acids[1][9]

Acid anhydrides[1][9]

Acid chlorides[1][9]

Step 2: Containerization and Labeling

o Select Container: Use a designated, compatible, and leak-proof waste container.[6][8] If
possible, use the original container. The container must have a tightly sealing cap.[8]

o Label Container: The container must be clearly and accurately labeled with:
o The words "Hazardous Waste"[8]
o The full chemical name: "Decylamine”[8]

o A clear description of the associated hazards (e.g., "Corrosive," "Toxic," "Marine Pollutant")

[8]

e Manage Container: Keep the waste container securely closed at all times, except when
adding waste.[6] Leave at least 10% headspace to allow for vapor expansion.[7]

Step 3: Temporary Storage

» Designated Area: Store the sealed and labeled waste container in a designated satellite
accumulation area.
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Safe Storage Conditions: The storage area must be cool, dry, and well-ventilated, away from
heat, sparks, open flames, and direct sunlight.[3][8]

Secondary Containment: Place the waste container within a secondary containment bin to
prevent the spread of potential spills.[7]

Step 4: Arranging for Final Disposal

Contact EHS: Contact your institution's Environmental Health & Safety (EHS) department or
a licensed hazardous waste disposal company to arrange for pickup and disposal.[6][8]

Provide Information: Supply the disposal contractor with an accurate description of the
waste, including its chemical composition and volume.[7]

Follow Procedures: Adhere to all institutional and regulatory requirements for waste
manifests and pickup procedures.[7]

Spill Cleanup Protocol

In the event of a decylamine spill, immediate action is required to contain the hazard and

prevent environmental contamination.

Evacuate and Ventilate: Evacuate all non-essential personnel from the danger area and
ensure adequate ventilation. Remove all sources of ignition.[1][3]

Wear PPE: Responders must wear appropriate personal protective equipment, including
chemical-resistant gloves, safety goggles with a face shield, and a lab coat or protective suit.

[3][8]

Prevent Entry into Drains: Do not allow the spill to enter drains or surface waters.[1][6] Cover
drains if necessary.

Absorb Spill: Contain and absorb the spill using an inert, non-combustible material such as
vermiculite, dry sand, or earth.[2][3]

Collect Waste: Carefully collect the absorbed material using spark-proof tools and place it
into a suitable, labeled container for hazardous waste disposal.[2][3]
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» Decontaminate Area: Clean the affected area thoroughly.

o Dispose of Materials: Treat all cleanup materials as hazardous waste and dispose of them
according to the procedures outlined above.

Decylamine Disposal Workflow

The following diagram illustrates the logical workflow for the proper handling and disposal of
decylamine waste in a laboratory setting.
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Waste Generation & Collection

Decylamine Waste Generated
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contaminated labware)

:

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

l
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(Acids, Oxidizers)

:

Select Designated, Labeled,
Compatible Waste Container

Temporary On-Site Storage
Add Waste to Container
(Leave >10% Headspace)
Geep Container Tightly Sealea

Store in Cool, Ventilated,
Designated Satellite Area
with Secondary Containment
Final Disposal
Contact EHS or Licensed
Waste Disposal Contractor
[Schedule Waste Pickua

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of decylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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